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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ferric cacodylate, an organoarsenic compound containing iron in the +3 oxidation state, has

historical applications in veterinary medicine. This technical guide provides a comprehensive

overview of its molecular structure, physicochemical properties, and toxicological profile. This

document synthesizes available data to support research and development activities,

presenting quantitative information in structured tables, outlining experimental methodologies,

and visualizing key conceptual frameworks.

Molecular Structure and Identification
Ferric cacodylate, systematically named iron(III) tris(dimethylarsinate), is a complex of ferric

iron with three cacodylate ligands. The cacodylate anion, (CH₃)₂AsO₂⁻, acts as a bidentate

ligand, coordinating to the iron center through its two oxygen atoms.
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Identifier Value

IUPAC Name dimethylarsinate;iron(3+)

Molecular Formula C₆H₁₈As₃FeO₆

Molecular Weight 466.81 g/mol [1]

CAS Number 5968-84-3[2]

SMILES
C--INVALID-LINK--(C)[O-].C--INVALID-LINK--

(C)[O-].C--INVALID-LINK--(C)[O-].[Fe+3]

Due to the presence of the paramagnetic Fe(III) ion, obtaining high-resolution NMR spectra for

structural elucidation is challenging.[3][4][5]

Physicochemical Properties
Ferric cacodylate is a yellowish amorphous powder.[6] Its solubility and thermal stability are

key parameters for its handling and formulation.

Physicochemical Data

Property Value Source

Physical State Yellowish, amorphous powder [6]

Solubility in Water 6.67 g/100 mL (cold water)

Solubility in Alcohol Slightly soluble

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Decomposition Decomposes upon heating [7][8]
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Synthesis of Ferric Cacodylate
A general method for the synthesis of ferric cacodylate involves the reaction of a soluble ferric

salt with a soluble cacodylate salt in an aqueous solution.

Protocol: Synthesis of Ferric Cacodylate

Reactant Preparation:

Prepare a 1 M aqueous solution of ferric chloride (FeCl₃).

Prepare a 3 M aqueous solution of sodium cacodylate (Na(CH₃)₂AsO₂).

Reaction:

Slowly add the ferric chloride solution to the sodium cacodylate solution with constant

stirring. A precipitate of ferric cacodylate will form.

Isolation and Purification:

Collect the precipitate by filtration.

Wash the precipitate with distilled water to remove any unreacted salts.

Dry the product under vacuum at room temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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